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Compound of Interest |

Compound Name: Tetracyanoethylene oxide
CAS No.: 3189-43-3
Cat. No.: B1329579
Get Quote
. J

CAS Number: 3189-43-3 Formula: CeN4O Molecular Weight: 144.09 g/mol IUPAC Name:
Oxirane-2,2,3,3-tetracarbonitrile

Executive Summary

Tetracyanoethylene oxide (TCNEO) represents a pinnacle of electron-deficient heterocyclic
chemistry. As the epoxide derivative of tetracyanoethylene (TCNE), it possesses an
exceptionally strained three-membered ring destabilized by four strong electron-withdrawing
cyano groups. This unique electronic architecture renders TCNEO a "super-electrophile” and a
versatile precursor for carbonyl ylides via thermal ring opening.

This guide details the synthesis, mechanistic pathways, and application of TCNEO in high-
value organic transformations, specifically focusing on [3+2] cycloadditions and oxygen transfer
reactions. It serves as a critical resource for researchers in medicinal chemistry and materials
science, particularly those working with fullerene functionalization and heterocycle synthesis.

Chemical Architecture & Electronic Properties
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TCNEO is characterized by extreme electron deficiency. The four cyano groups exert a
powerful inductive effect (

), significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This
makes the epoxide oxygen loosely bound and prone to transfer, while the C-C bond in the
oxirane ring is exceptionally weak.

Thermal Ring Opening: The Carbonyl Ylide Gateway

Upon heating, the C-C bond of the epoxide homolytically cleaves to generate a carbonyl ylide
intermediate. This 1,3-dipole is the active species in the majority of TCNEO's synthetic utility.

Resonance Forms of Ylide
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Figure 1: Thermal generation of the reactive carbonyl ylide intermediate from TCNEO.
Synthesis Protocol
Safety Critical Warning:

e Cyanide Hazard: TCNEO and its precursor TCNE hydrolyze in moist air/water to release
Hydrogen Cyanide (HCN).

e Engineering Controls: All operations must be performed in a high-efficiency fume hood.

o PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

Validated Synthesis (Linn & Ciganek Method)

This protocol describes the oxidation of tetracyanoethylene (TCNE) using hydrogen peroxide.

Reagents:
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Tetracyanoethylene (TCNE): 25.6 g (0.2 mol)[1]
Acetonitrile (MeCN): 150 mL (Solvent)[1]

Hydrogen Peroxide (H20:2): 30% aqueous solution (21 mL)[1]

Step-by-Step Procedure:

Setup: Equip a 500-mL Erlenmeyer flask with a magnetic stir bar and a thermometer. Place
the flask in an ice-salt bath to maintain sub-zero temperatures.

Dissolution: Add TCNE (25.6 g) and acetonitrile (150 mL) to the flask. Stir until
suspended/dissolved.

Cooling: Cool the mixture to approximately -4°C.
Oxidation: Add the 30% H202 (21 mL) dropwise via a burette or addition funnel.

o Critical Control: Adjust addition rate (approx. 3-5 mL/min) to keep the internal temperature
between 10°C and 12°C. Do not allow it to spike.

Reaction Monitoring: As the reaction proceeds, the dark amber color of the TCNE solution
will fade to a pale yellow.[1]

Quenching: Once addition is complete, stir for an additional 3-4 minutes at 10-12°C.

Precipitation: Pour the reaction mixture slowly into 500 mL of ice-cold water with vigorous
stirring. The TCNEO will precipitate.

Isolation: Filter the solid immediately, wash with cold water to remove excess H202, and dry
in a vacuum desiccator over P20s.

Yield: Typically 60-70%. Properties: White to beige crystalline solid. MP: 177-179°C (dec).

Key Synthetic Transformations

TCNEO serves as a "master key" for accessing complex heterocycles and functionalized

materials through two primary mechanisms: [3+2] Cycloaddition and Oxygen Transfer.
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[3+2] Cycloaddition (The Carbonyl Ylide Pathway)

The carbonyl ylide generated from TCNEO reacts with a wide range of dipolarophiles (olefins,

acetylenes, aromatics) to form five-membered oxygen-containing heterocycles.

Dipolarophile Class Product Type Mechanistic Insight
Stereospecific addition;
Olefins (R-CH=CH-R) Tetrahydrofurans retention of olefin geometry is

often observed.

Acetylenes (R-C=C-R)

Dihydrofurans

Formation of unsaturated five-

membered rings.

Aromatics (Benzene)

Oxa-bridged systems

Formation of oxa-norcaradiene
derivatives (often

unstable/rearrange).

Fullerenes (Cso, Cso)

Fullerene-fused THF

Functionalization of the
fullerene cage (e.g., La2@lh-
Cso).

Experimental Workflow: Cycloaddition with Olefins

e Mix: Dissolve TCNEO (1.0 equiv) and the olefin (excess or 1.0 equiv) in dry benzene or 1,2-

dichloroethane.

o Heat: Reflux the mixture (approx. 80°C) to trigger ring opening.

» Monitor: Reaction is tracked by the disappearance of the epoxide IR stretch or TLC.

 Isolate: Evaporate solvent and recrystallize.

Oxygen Transfer (The Redox Shuttle)

TCNEO exhibits a rare dual-reactivity with sulfur compounds. It can act as an oxygen donor

(oxidant) or, under specific conditions, its reduced form (TCNE) can accept oxygen.

o Sulfide Oxidation:
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o Utility: Mild oxidation of sulfides to sulfoxides without over-oxidation to sulfones.[2]

e Mechanism: Nucleophilic attack of the sulfur atom on the epoxide oxygen, followed by
collapse of the ring to release TCNE.

Advanced Application: Fullerene Functionalization

In modern materials science, TCNEO is utilized to functionalize endohedral metallofullerenes.
The high electron affinity of the TCNEO-derived ylide allows it to attack the electron-rich cages
of fullerenes.

Case Study: Reaction with La2@Ih-Cso
o Objective: To attach a solubilizing/functional handle to the stable La2@Cso cage.
e Method: TCNEO is heated with La2@Cso in chlorobenzene.

o Outcome: Regioselective formation of a [3+2] adduct across a [6,6]-bond of the fullerene
cage.

« Significance: This reaction demonstrates TCNEOQO's utility in modifying the electronic
properties of nanocarbon materials for photovoltaic applications.
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Figure 2: Divergent synthetic pathways accessible from TCNEO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Tetracyanoethylene Oxide (TCNEO): Technical Guide to
Synthesis, Reactivity, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329579/docs#tetracyanoethylene-oxide-tcneo-
technical-guide-to-synthesis-reactivity-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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